Cas no 1173021-81-2 (Ammelide -13C3)

• Product Name: Ammelide -13C3
• CAS No: 1173021-81-2
• MF: C₃H₄N₄O₂
• MW: 131.067423820496
• CID: 1077234
• PubChem ID: 329762841
• Update Time: 2025-04-20

Ammelide -13C3 Chemical and Physical Properties

Names and Identifiers

• Ammelide-13C3
• 6-amino-1H-1,3,5-triazine-2,4-dione
• 6-amino-(2,4,6-13C3)1H-1,3,5-triazine-2,4-dione
• 645-93-2 (unlabeled)
• 6-Amino(~13~C_3_)-1,3,5-triazine-2,4(1H,3H)-dione
• DTXSID30675609
• 2-Amino -1,3,5-triazine-4,6-dione-13C3
• 1173021-81-2
• Ammelide-13C3, 99 atom % 13C, 95% (CP)
• Ammelide -13C3
• AKOS030255865
• 6-Amino-1,3,5-triazine-2,4(1H,3H)-dione-13C3

• MDL： MFCD12546074
• Inchi： 1S/C3H4N4O2/c4-1-5-2(8)7-3(9)6-1/h(H4,4,5,6,7,8,9)/i1+1,2+1,3+1
• InChI Key： YSKUZVBSHIWEFK-VMIGTVKRSA-N
• SMILES： O=[13C]1N[13C](N=[13C](N)N1)=O

Computed Properties

• Exact Mass: 131.04348989g/mol
• Monoisotopic Mass: 131.04348989g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 96.6Ų

Experimental Properties

• Color/Form: No data available
• Density: 2.2±0.1 g/cm3
• Melting Point: 320-330 °C (Sublimes)
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

Ammelide -13C3 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：20-25°C